potassium;trifluoro(pyridin-3-yl)boranuide

• IUPAC Name: potassium;trifluoro(pyridin-3-yl)boranuide
• InChI: InChI=1S/C5H4BF3N.K/c7-6(8,9)5-2-1-3-10-4-5;/h1-4H;/q-1;+1
• InChI Key: MNCKCIOWIHHCSC-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CN=CC=C1)(F)(F)F.[K+]
• Molecular Formula: C5H4BF3KN
• Molecular Weight: 185.00 g/mol

Description

The compound with the identifier “potassium;trifluoro(pyridin-3-yl)boranuide” is a chemical substance listed in the PubChem database. This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for potassium;trifluoro(pyridin-3-yl)boranuide would typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis systems, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

potassium;trifluoro(pyridin-3-yl)boranuide can undergo various types of chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions can occur with halogens or other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halogens, amines, alcohols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

potassium;trifluoro(pyridin-3-yl)boranuide has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in various medical conditions.

Industry: Utilized in the development of new materials, catalysts, and other industrial applications.

Mechanism of Action

The mechanism of action of potassium;trifluoro(pyridin-3-yl)boranuide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. Detailed information about its molecular targets and pathways is essential for understanding its full mechanism of action.